Cas no 952827-36-0 (N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 952827-36-0
• MF: C₁₉H₁₈FN₃O₃S₂
• MW: 419.492925167084
• CID: 6336406
• PubChem ID: 16858002
• Update Time: 2025-10-30

N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• N-(1,3-benzothiazol-5-yl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• AKOS024650801
• 952827-36-0
• N-(benzo[d]thiazol-5-yl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide
• F2479-0029

• Inchi： 1S/C19H18FN3O3S2/c20-14-1-4-16(5-2-14)28(25,26)23-9-7-13(8-10-23)19(24)22-15-3-6-18-17(11-15)21-12-27-18/h1-6,11-13H,7-10H2,(H,22,24)
• InChI Key： JCSCDSZBLVXKJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCC(C(NC2C=CC3=C(C=2)N=CS3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.07736195g/mol
• Monoisotopic Mass: 419.07736195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

N-(1,3-Benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide, identified by the CAS number 952827-36-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole moiety, a fluorobenzenesulfonyl group, and a piperidine ring. The integration of these functional groups imparts unique properties to the molecule, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their diverse biological activities. The presence of the benzothiazole ring in this compound contributes to its stability and reactivity, making it a promising candidate for various therapeutic applications. Additionally, the fluorobenzenesulfonyl group enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

The synthesis of N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced synthetic techniques, including Suzuki coupling and amide bond formation, to construct this compound efficiently. These methods not only improve the overall synthesis but also pave the way for the development of similar molecules with tailored properties.

In terms of pharmacological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes and receptors. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in treating various diseases such as cancer and inflammatory disorders. The piperidine ring plays a pivotal role in these interactions by providing a rigid framework for molecular recognition.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound exhibits strong binding affinity to specific protein targets, which underscores its potential as a lead compound in drug development. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to design more effective analogs.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. The use of eco-friendly solvents and catalysts in its production aligns with current green chemistry principles. Additionally, its biodegradability has been assessed under controlled conditions, ensuring that it meets regulatory standards for environmental safety.

In conclusion, N-(1,3-benzothiazol-5-yl)-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide represents a cutting-edge advancement in organic chemistry with wide-ranging implications for pharmaceutical research. Its unique structure, coupled with its versatile functional groups, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.